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Compound of Interest

Compound Name: FR167344 free base

Cat. No.: B10774503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration and effects of

FR167344, a potent and orally active nonpeptide bradykinin B2 receptor antagonist, in two

common rat models of acute inflammation: carrageenin-induced paw edema and caerulein-

induced pancreatitis.[1] The provided protocols and data are intended to guide researchers in

designing and executing studies to evaluate the anti-inflammatory potential of this and similar

compounds.

Mechanism of Action: Bradykinin B2 Receptor
Antagonism
FR167344 exerts its anti-inflammatory effects by selectively blocking the bradykinin B2

receptor (B2R).[1] Bradykinin, a key mediator of inflammation, binds to B2R, a G protein-

coupled receptor (GPCR), initiating a signaling cascade that leads to vasodilation, increased

vascular permeability, and pain. The binding of bradykinin to B2R activates G proteins (Gαq

and Gαi), which in turn stimulate downstream effector molecules like phospholipase C (PLC)

and phospholipase A2 (PLA2). This cascade results in the production of secondary

messengers such as inositol trisphosphate (IP3), diacylglycerol (DAG), and arachidonic acid,
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ultimately leading to the release of pro-inflammatory mediators like prostaglandins and nitric

oxide, as well as the activation of signaling pathways including MAPK/ERK and NF-κB.[2][3][4]

By competitively inhibiting the binding of bradykinin to B2R, FR167344 effectively attenuates

these downstream inflammatory responses.
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Caption: Bradykinin B2 Receptor Signaling Pathway and FR167344 Inhibition.

Quantitative Data on FR167344 Administration
The following tables summarize the reported efficacy of orally administered FR167344 in rat

models of inflammation.

Table 1: Efficacy of FR167344 in Carrageenan-Induced Paw Edema in Rats

Parameter Value Time Point Reference

ID50 (Inhibition of

Edema)
2.7 mg/kg

2 hours post-

carrageenan
[1]

Table 2: Efficacy of FR167344 in Caerulein-Induced Pancreatitis in Rats
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Parameter ID50 Reference

Inhibition of Pancreatic Edema 13.8 mg/kg [1]

Inhibition of Serum Amylase

Increase
10.3 mg/kg [1]

Inhibition of Serum Lipase

Increase
7.4 mg/kg [1]

Experimental Protocols
Carrageenan-Induced Paw Edema in Rats
This model is a widely used and highly reproducible assay for evaluating the anti-inflammatory

activity of novel compounds. The subcutaneous injection of carrageenan induces an acute,

non-immune, and well-characterized inflammatory response.

Experimental Workflow:
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Caption: Experimental workflow for carrageenan-induced paw edema model.

Materials:

Male Sprague-Dawley or Wistar rats (150-200 g)

Lambda Carrageenan (1% w/v in sterile 0.9% saline)
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FR167344

Vehicle for FR167344 (e.g., 0.5% carboxymethyl cellulose)

Plethysmometer

Syringes and needles (27G)

Procedure:

Animal Acclimatization: Acclimate rats to the laboratory environment for at least one week

prior to the experiment, with free access to standard chow and water.

Fasting: Fast the animals for 12-18 hours before the experiment, with continued free access

to water.

Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a

plethysmometer.

Drug Administration: Administer FR167344 or vehicle orally (p.o.) to the respective groups of

rats. The volume of administration is typically 5-10 mL/kg.

Induction of Inflammation: 30 to 60 minutes after drug administration, inject 0.1 mL of 1%

carrageenan suspension subcutaneously into the plantar surface of the right hind paw of

each rat.

Paw Volume Measurement: Measure the paw volume at various time points after

carrageenan injection, typically at 1, 2, 3, 4, and 5 hours. The peak edema is usually

observed between 3 and 5 hours.[5]

Data Analysis: Calculate the percentage inhibition of edema for the treated groups compared

to the vehicle control group using the following formula: % Inhibition = [1 - (ΔV_treated /

ΔV_control)] x 100 Where ΔV is the change in paw volume from baseline.

Inflammatory Mediators: The inflammatory response in this model is biphasic. The early phase

(0-2.5 hours) involves the release of histamine, serotonin, and bradykinin. The late phase (2.5-

6 hours) is characterized by the production of prostaglandins and the infiltration of
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polymorphonuclear cells, with elevated levels of pro-inflammatory cytokines such as TNF-α, IL-

1β, and IL-6 in the paw tissue.[5]

Caerulein-Induced Acute Pancreatitis in Rats
This model mimics the early stages of human acute pancreatitis and is valuable for studying

the cellular and molecular mechanisms of the disease and for evaluating potential therapeutic

agents. Supramaximal stimulation with caerulein, a cholecystokinin analog, induces pancreatic

edema, hyperamylasemia, and inflammatory cell infiltration.[6][7]

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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